Cas no 1484386-90-4 (2-(2-bromo-5-chlorophenyl)cyclopropylmethanamine)

• Product Name: 2-(2-bromo-5-chlorophenyl)cyclopropylmethanamine
• CAS No: 1484386-90-4
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 6387733
• PubChem ID: 66156095
• Update Time: 2025-10-28

2-(2-bromo-5-chlorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)cyclopropylmethanamine
• Cyclopropanemethanamine, 2-(2-bromo-5-chlorophenyl)-
• (2-(2-Bromo-5-chlorophenyl)cyclopropyl)methanamine
• AKOS015499164
• EN300-1912603
• [2-(2-bromo-5-chlorophenyl)cyclopropyl]methanamine
• CS-0286282
• 1484386-90-4

• Inchi： 1S/C10H11BrClN/c11-10-2-1-7(12)4-9(10)8-3-6(8)5-13/h1-2,4,6,8H,3,5,13H2
• InChI Key： XUZMEDHPSREVTI-UHFFFAOYSA-N
• SMILES： C1(CN)CC1C1=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 304.0±32.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2-bromo-5-chlorophenyl)cyclopropylmethanamine

Comprehensive Overview of 2-(2-Bromo-5-chlorophenyl)cyclopropylmethanamine (CAS No. 1484386-90-4)

2-(2-Bromo-5-chlorophenyl)cyclopropylmethanamine (CAS No. 1484386-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylmethanamine backbone and halogenated phenyl ring, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "bromo-chlorophenyl derivatives," "cyclopropylamine synthesis," and "CAS 1484386-90-4 applications," reflecting its relevance in modern chemical innovation.

The structural features of 2-(2-Bromo-5-chlorophenyl)cyclopropylmethanamine include a bromine and chlorine substituent on the phenyl ring, which enhance its reactivity and potential for further functionalization. This makes it a valuable building block in medicinal chemistry, particularly in the development of small-molecule inhibitors and ligands for GPCRs (G-protein-coupled receptors). Recent trends in drug discovery emphasize the importance of halogenated compounds due to their ability to improve binding affinity and metabolic stability, aligning with searches for "halogenated drug intermediates" and "pharmacophore design."

In agrochemical applications, 2-(2-Bromo-5-chlorophenyl)cyclopropylmethanamine is explored for its potential in creating novel pesticides and herbicides. The cyclopropyl moiety is known to confer rigidity to molecular structures, which can enhance target specificity. Queries such as "agrochemical intermediates 2024" and "sustainable crop protection chemicals" highlight the growing demand for environmentally friendly solutions, where this compound could play a pivotal role.

Synthetic routes to 2-(2-Bromo-5-chlorophenyl)cyclopropylmethanamine often involve Pd-catalyzed cross-coupling or cyclopropanation reactions, topics frequently searched by organic chemists. Optimizing these methods is crucial for scalability, as indicated by popular keywords like "high-yield cyclopropane synthesis" and "green chemistry approaches." Additionally, computational studies leveraging AI-driven molecular modeling are increasingly used to predict the compound’s properties, resonating with trends in "machine learning for chemical design."

From a regulatory perspective, CAS 1484386-90-4 is not classified under restricted categories, but proper handling protocols are essential due to its reactive functional groups. Safety data sheets (SDS) and "chemical handling best practices" remain high-priority searches for laboratory personnel. The compound’s stability under various conditions (e.g., pH, temperature) is also a common research focus, tying into queries like "stable amine derivatives."

In summary, 2-(2-Bromo-5-chlorophenyl)cyclopropylmethanamine exemplifies the intersection of synthetic chemistry and applied sciences. Its versatility in drug discovery, agrochemicals, and material science ensures its continued relevance. As innovation accelerates, search terms such as "emerging chemical intermediates" and "cutting-edge heterocyclic compounds" will likely drive further exploration of this molecule’s potential.